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Compound of Interest

Compound Name: Tri-O-acetyl-D-glucal

Cat. No.: B7775169

An In-depth Technical Guide to the Solubility of Tri-O-acetyl-D-glucal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3,4,6-Tri-O-acetyl-
D-glucal (CAS No. 2873-29-2), a key synthetic intermediate in carbohydrate chemistry and
drug development. Understanding its solubility is critical for designing synthetic routes,
developing purification strategies, and formulating reaction mixtures.

Chemical and Physical Properties

Tri-O-acetyl-D-glucal is a protected derivative of D-glucal. Its acetyl groups render it more
soluble in organic solvents compared to its unprotected counterpart. It typically appears as a
white to off-white crystalline powder.[1][2]
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Property Value Source(s)
Molecular Formula C12H1607 [3114]
Molecular Weight 272.25 g/mol [1][3]
Melting Point 51-55 °C [11[2][5][6]
Appearance White to off-white crystalline e

powder

Optical Rotation

[a]?°/D -12° to -16° (c=2 in
Ethanol)

[6]7]

Solubility Profile in Organic Solvents

The solubility of Tri-O-acetyl-D-glucal has been reported in various organic solvents. The

data, while generally consistent in indicating good solubility in chlorinated solvents and

moderate solubility in alcohols, shows significant variation in highly polar aprotic solvents like

DMSO. These discrepancies may arise from differences in experimental conditions (e.qg.,

temperature, material purity, measurement technique).

Solvent

Reported Solubility

Source(s)

Dimethyl Sulfoxide (DMSO)

200 mg/mL (734.62 mM);

requires ultrasonic assistance.

[8]

Sparingly soluble: 1-10 mg/mL  [4]
Ethanol Soluble [2][5]9]
Sparingly soluble: 1-10 mg/mL  [4]
Slightly Soluble [2]
Chloroform Soluble [2][5]1[9]
Slightly Soluble [2]

Methanol

Slightly Soluble

[2]

Water

Insoluble

[2151€]
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Role in Pharmaceutical Synthesis

Tri-O-acetyl-D-glucal is not typically used for its direct biological activity but serves as a
versatile precursor or building block in the synthesis of complex carbohydrates and
glycoconjugates.[2][9] Its primary application is in glycosylation reactions, which are
fundamental to the synthesis of many pharmaceuticals, including antiviral, anticancer, and
antibiotic compounds.[10] It is a key intermediate for producing oligosaccharides and
derivatives like 3-acetamido-2,3-dideoxyhexopyranoses.[9][11]
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Figure 1. Synthetic pathway from Tri-O-acetyl-D-glucal to APIs.

Experimental Protocol: Determination of Solubility

This section outlines a general, qualitative method for determining the solubility of a compound
like Tri-O-acetyl-D-glucal in a given solvent. This protocol is based on standard laboratory
techniques for solubility assessment.[12][13][14][15]
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4.1 Materials

e Tri-O-acetyl-D-glucal

e Selected solvents (e.g., DMSO, Ethanol, Chloroform, Water)

e Small test tubes (13x100 mm)

e \ortex mixer

e Spatula

o Graduated pipettes or micropipettes

e Analytical balance

4.2 Procedure

e Preparation: Weigh approximately 25 mg of Tri-O-acetyl-D-glucal and place it into a clean,
dry test tube.

e Solvent Addition: Add 0.25 mL of the selected solvent to the test tube.

e Mixing: Vigorously mix the contents using a vortex mixer for at least 30 seconds.

o Observation: Visually inspect the solution. If the solid has completely dissolved, the
compound is considered soluble at a concentration of approximately 100 mg/mL.

» Incremental Addition: If the solid is not fully dissolved, continue adding the solvent in 0.25 mL
increments, vortexing for 30 seconds after each addition, up to a total volume of 2.5 mL.

o Classification:

o Very Soluble: Dissolves in < 0.5 mL.

o Soluble: Dissolves in 0.5 mL - 1.0 mL.

o Sparingly Soluble: Dissolves in 1.0 mL - 2.5 mL.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b7775169?utm_src=pdf-body
https://www.benchchem.com/product/b7775169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7775169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Insoluble: Does not fully dissolve in 2.5 mL.

e Heating (Optional): For compounds that are sparingly soluble or insoluble at room
temperature, the mixture can be gently warmed to assess the effect of temperature on
solubility. Note any changes upon heating and subsequent cooling.
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Figure 2. Experimental workflow for qualitative solubility testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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